2-bromo-N-(2-(2-chlorophenyl)-2-methoxyethyl)-5-methoxybenzamide

• IUPAC Name: 2-bromo-N-[2-(2-chlorophenyl)-2-methoxyethyl]-5-methoxybenzamide
• InChI: InChI=1S/C17H17BrClNO3/c1-22-11-7-8-14(18)13(9-11)17(21)20-10-16(23-2)12-5-3-4-6-15(12)19/h3-9,16H,10H2,1-2H3,(H,20,21)
• InChI Key: QSLLUIMYFBXMKY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Br)C(=O)NCC(C2=CC=CC=C2Cl)OC
• Molecular Formula: C17H17BrClNO3
• Molecular Weight: 398.7 g/mol

Description

The compound “2-bromo-N-(2-(2-chlorophenyl)-2-methoxyethyl)-5-methoxybenzamide” is a complex organic molecule that contains several functional groups, including a bromo group, a chloro group, a methoxy group, and an amide group. These functional groups could potentially give the compound a variety of interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the bromo, chloro, methoxy, and amide groups would likely have a significant impact on the structure.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the reactivity of its functional groups. For example, the bromo group could potentially be replaced by other groups in a substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be influenced by its molecular structure.

Scientific Research Applications

Organic Synthesis

This compound can serve as an intermediate in the synthesis of more complex organic molecules. . This reaction is pivotal in creating biaryl compounds, which are essential in pharmaceuticals and agrochemicals.

Material Science

The electronic properties of such compounds can be studied using Density Functional Theory (DFT). .

Mechanism of Action

Target of Action

Similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various biological targets.

Mode of Action

It’s worth noting that similar compounds, like organophosphates, inhibit the acetylcholinesterase enzyme . This suggests that “2-bromo-N-[2-(2-chlorophenyl)-2-methoxyethyl]-5-methoxybenzamide” might also interact with its targets in a similar manner, leading to changes in cellular processes.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for causing harm to the environment.

Future Directions

Future research on this compound could involve studying its properties in more detail, exploring its potential uses, and developing methods for its synthesis.